3-methyl-12H-[1]benzothieno[2,3-a]carbazole

• Molecular Formula: C19H13NS
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 3-methyl-12H-[1]benzothiolo[2,3-a]carbazole
• InChI: InChI=1S/C19H13NS/c1-11-6-9-16-15(10-11)13-7-8-14-12-4-2-3-5-17(12)21-19(14)18(13)20-16/h2-10,20H,1H3
• InChI Key: ZTNSHECBNMFAEV-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)NC3=C2C=CC4=C3SC5=CC=CC=C45

Description

3-methyl-12H-[1]benzothieno[2,3-a]carbazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a heterocyclic aromatic compound that has a unique structure and properties that make it suitable for use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-methyl-12H-[1]benzothieno[2,3-a]carbazole in anti-tumor activity is not yet fully understood. However, studies have shown that the compound induces apoptosis in cancer cells by activating the caspase-3 pathway. The compound has also been found to inhibit the expression of various proteins involved in tumor cell proliferation and angiogenesis.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-12H-[1]benzothieno[2,3-a]carbazole has low toxicity and is well-tolerated in vivo. The compound has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-12H-[1]benzothieno[2,3-a]carbazole in lab experiments is its high purity and stability. The compound is also easy to synthesize and can be obtained in large quantities. However, one of the limitations of using the compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 3-methyl-12H-[1]benzothieno[2,3-a]carbazole in scientific research. One direction is the development of new anti-tumor drugs based on the compound. Another direction is the use of the compound in the development of new OLEDs and OFETs with improved performance. Additionally, the compound could be used in the development of new neuroprotective agents for the treatment of neurodegenerative diseases.
Conclusion:
In conclusion, 3-methyl-12H-[1]benzothieno[2,3-a]carbazole is a unique and versatile compound that has various applications in scientific research. The compound has been found to exhibit potent anti-tumor activity, excellent optoelectronic properties, and neuroprotective effects. While there are some limitations to its use in lab experiments, the compound has several advantages, including its high purity and stability. With further research, the compound has the potential to be used in the development of new drugs, OLEDs, OFETs, and neuroprotective agents.

Synthesis Methods

The synthesis of 3-methyl-12H-[1]benzothieno[2,3-a]carbazole involves the reaction of 2-mercaptoaniline with 2-bromo-3-methylthiophene in the presence of a palladium catalyst. The reaction takes place in a solvent such as dimethyl sulfoxide or dimethylformamide at a temperature of about 80°C. The resulting product is then purified using column chromatography to obtain pure 3-methyl-12H-[1]benzothieno[2,3-a]carbazole.

Scientific Research Applications

3-methyl-12H-[1]benzothieno[2,3-a]carbazole has various applications in scientific research. The compound has been found to exhibit potent anti-tumor activity in various cancer cell lines. It has also been used in the development of organic light-emitting diodes (OLEDs) due to its excellent optoelectronic properties. Additionally, the compound has been used in the development of organic field-effect transistors (OFETs) due to its high charge mobility.